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Compound of Interest

Compound Name: 3-(Methoxymethyl)phenol
CAS No.: 57234-51-2
Cat. No.: B3022784

Get Quote

Executive Summary & Chemical Architecture

In the realm of medicinal chemistry, 3-(Methoxymethyl)phenol (CAS: 57234-51-2) serves as a

critical intermediate, often utilized for its dual functionality: the phenolic hydroxyl group allows
for electrophilic aromatic substitution or esterification, while the methoxymethyl ether acts as a
robust, lipophilic handle.[1][2][3]

This guide moves beyond the statutory requirements of a standard Safety Data Sheet (SDS). It
integrates physicochemical data with field-proven handling protocols, designed for researchers
synthesizing small molecule libraries or conducting lead optimization.[1][2][3]

Physicochemical Identity Table[1][3][4]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3022784#bc-rfq
https://www.benchchem.com/product/b3022784/docs?utm_src=pdf-body#operational-safety-technical-profile-3-methoxymethyl-phenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6202761.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methoxymethyl_phenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6202761.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methoxymethyl_phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Specification

Chemical Name

3-(Methoxymethyl)phenol

m-Hydroxybenzyl methyl ether; 3-Hydroxy-a-

Synonyms

methoxy-toluene
CAS Number 57234-51-2
Molecular Formula CsH1002
Molecular Weight 138.16 g/mol

Physical State

Solid (Low-melting) / Viscous Liquid

(supercooled)

Boiling Point 119-120 °C @ 4 mmHg (Lit.)[1][2][3]1[4][5]
. Soluble in DMSO, Methanol, DCM; Slightly
Solubility ]
soluble in water.[1][3]
SMILES COCclccee(O)cl
InChl Key AAVSHQOVBKPECT-UHFFFAQOYSA-N

Hazard Profiling & Toxicological Mechanisms[1][3]

While standard GHS classifications label this compound as an irritant, the senior scientist must
recognize the underlying mechanisms of toxicity associated with phenolic ethers.[3]

GHS Classification (29 CFR 1910.1200)[1][3]

¢ Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)[1][3]

Skin Corrosion/Irritation: Category 2 (H315)[1][3][6]

Serious Eye Damage/Irritation: Category 2A (H319)[1][3]

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)[1][2][3]
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Mechanistic Insight: The "Phenol Effect”

Unlike simple aliphatic alcohols, the phenolic moiety (
) is acidic (

) and possesses high lipophilicity.[1][2][3] This allows 3-(Methoxymethyl)phenol to rapidly
permeate the stratum corneum of the skin.[1][2][3]

e Risk: Once absorbed, phenols can uncouple oxidative phosphorylation in mitochondria,
leading to systemic toxicity beyond local irritation.[3]

» Implication: Standard nitrile gloves may offer insufficient break-through time (BTT) for
prolonged handling.[1][2][3]

Operational Handling Protocols

This section details the "Self-Validating” protocols required for safe manipulation.

Storage & Stability Architecture

The methoxymethyl group is generally stable, but the phenolic ring is susceptible to oxidation,
turning the compound from off-white to pink/brown over time.[1][2][3]

o Atmosphere: Store under Inert Gas (Nitrogen or Argon).[3]
o Temperature:2—8 °C (Refrigerate).

o Container: Amber glass with Teflon-lined caps to prevent photolytic degradation.[1][2][3]

Engineering Controls & PPE Matrix

Do not rely on "standard lab PPE." Use the following decision matrix based on operation scale:
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. Engineering
Operation Scale
Control

Hand Protection

Respiratory
Protection

Class Il Biosafety
Analytical (<100 mg) Cabinet or Fume
Hood

Double Nitrile (0.11

mm min)

N/A (if in hood)

_ Chemical Fume Hood
Preparative (100 mg -

(Face velocity > 100
50)

fpm)

Silver Shield®
(Laminate) under
Nitrile

Half-mask w/ OV
cartridges (if outside
hood)

Glovebox or Walk-in

Bulk Synthesis (> 5
y ( 9 Hood

Butyl Rubber or
Viton®

PAPR or Full-face

Respirator

Workflow Visualization: Handling Logic

The following diagram illustrates the decision logic for handling 3-(Methoxymethyl)phenol,

prioritizing containment based on physical state and quantity.
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Start: Handling 3-(Methoxymethyl)phenol

Check Physical State

Solid / Crystalline Melted / Solution
Weighing Operation Dissolution/Reaction

Static-Free Spatula Syringe Transfer (Septum)
+ Analytical Balance in Hood or Positive Displacement

Verify Glove Permeation

If BTT > 60 mins

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Operational decision tree for handling phenolic ether intermediates. BTT = Break
Through Time.[2][3]

Emergency Response Architecture

In the event of exposure, the "causality” of the injury dictates the response.[3] Acid-base
neutralization is not recommended for phenols; solubility management is key.[1][2][3]
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Decontamination Protocol (Skin/Eyes)

o Immediate Action: Do not use ethanol or organic solvents to wash skin; this increases
transdermal absorption.[3]

» Solvent: Use Polyethylene Glycol 300 or 400 (PEG-300/400) mixed with water (70:[1][2]
[3]30) if available, or copious amounts of water.[3] PEG acts as a solubilizing agent to draw
the phenol out of the skin.[3]

o Eye Contact: Flush with saline or water for 15 minutes.[3] Lift eyelids to ensure the removal
of trapped particulates.[3]

Spill Management Algorithm

The following workflow dictates the cleanup process, ensuring no cross-contamination or
secondary exposure.

Wet Wipe Method
(Avoid Dust)

Absorb with Vermiculite
or Chem-Pad

Spill Detected Assess Quantity & State

Click to download full resolution via product page
Figure 2: Logic flow for containing and cleaning spills of 3-(Methoxymethyl)phenol.[1][2][3]

Synthesis & Application Context

Understanding the chemical utility of 3-(Methoxymethyl)phenol aids in risk assessment.[1][2]
[3] It is primarily used as a scaffold in:

o Protective Group Chemistry: The methoxymethyl (MOM) ether is a classic protecting group,
but here it is pre-installed.[3] The free phenol is the reactive site.[3]

o Fragment-Based Drug Discovery (FBDD): Used to probe binding pockets where a hydrogen
bond donor (phenol) and a lipophilic acceptor (ether) are required in specific spatial
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orientation.[3]

Cautionary Note on Reactivity: Avoid contact with strong Lewis acids (e.g.,

) unless intended, as these will cleave the methyl ether, potentially generating methyl
bromide/chloride (highly toxic gases) and the resorcinol derivative.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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